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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene-d14

Cat. No.: B12316115 Get Quote

Essential Safety and Handling Guide for 1,2,3,5-
Tetramethylbenzene-d14
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,2,3,5-Tetramethylbenzene-d14 in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

1,2,3,5-Tetramethylbenzene-d14 is the deuterated form of 1,2,3,5-Tetramethylbenzene. While

specific data for the deuterated compound is limited, its physical and chemical properties are

expected to be very similar to its non-deuterated counterpart. It is a combustible liquid that is

less dense than water and has negligible solubility in water[1][2].
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Property Value

Appearance Pale yellow to white liquid[1][2]

Odor Camphor-like[1][2]

Molecular Weight 148.307 g/mol (deuterated)[3]

Boiling Point ~198 °C (388.4 °F) at 760 mmHg[1]

Melting Point ~ -23.7 °C (-10.7 °F)[4]

Flash Point ~ 63 °C (145.4 - 165 °F)[2][5]

Density ~ 0.891 g/cm³ at 20 °C[1][4]

Vapor Density ~ 4.63 (Air = 1)[1][4]

Hazard Identification and Personal Protective Equipment (PPE)

This compound is classified as a combustible liquid and can cause serious eye irritation. It may

also cause skin and respiratory tract irritation[2][4][5][6]. Proper PPE is mandatory to minimize

exposure.

Hazard GHS Classification Recommended PPE

Flammability
Flammable liquids (Category

4)

Use in a well-ventilated area,

away from heat, sparks, and

open flames.[5]

Eye Irritation Eye irritation (Category 2A)[6]

Wear appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN166

or NIOSH standards).[5][7]

Skin Irritation May cause skin irritation[4][5]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Inhalation
May cause respiratory tract

irritation[2][4][5]

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.[5]
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Operational and Handling Plan

A systematic approach to handling 1,2,3,5-Tetramethylbenzene-d14 is crucial for laboratory

safety.
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Preparation

Handling

Post-Handling

Waste Disposal

Don Appropriate PPE

Ensure Proper Ventilation
(Fume Hood)

Gather All Necessary
Materials and Equipment

Carefully Transfer Chemical

Avoid Inhalation, Ingestion,
and Skin/Eye Contact Have Spill Kit Ready

Decontaminate Work Area

Remove and Dispose of
Contaminated PPE Properly

Collect Waste in a
Labeled, Sealed Container

Wash Hands Thoroughly Dispose of as Hazardous Waste
(Follow Local Regulations)

Click to download full resolution via product page

Caption: Workflow for handling 1,2,3,5-Tetramethylbenzene-d14.
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Experimental Protocols

Spill Response Protocol:

Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated

space.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,

sealed container for disposal.[2]

Clean: Clean the spill area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2][5]

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Ingestion

Do not induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan

All waste containing 1,2,3,5-Tetramethylbenzene-d14 must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a clearly labeled and tightly sealed container.

Regulations: Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[5] Additionally,

disposal must comply with all federal, state, and local hazardous waste regulations.[5]

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

service. Do not dispose of this chemical down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1,2,3,5-TETRAMETHYLBENZENE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

3. Page loading... [guidechem.com]

4. cloudfront.zoro.com [cloudfront.zoro.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. echemi.com [echemi.com]

7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 527-53-7 Name: 1,2,3,5-
tetramethylbenzene [xixisys.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2,3,5-
Tetramethylbenzene-d14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12316115#personal-protective-equipment-for-
handling-1-2-3-5-tetramethylbenzene-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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